4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine

• Molecular Formula: C8H12BrN3O
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 4-(5-bromo-1-methylimidazol-2-yl)morpholine
• InChI: InChI=1S/C8H12BrN3O/c1-11-7(9)6-10-8(11)12-2-4-13-5-3-12/h6H,2-5H2,1H3
• InChI Key: DAEMMYLKTRZGFH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1N2CCOCC2)Br

Description

4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine is a useful research compound. Its molecular formula is C8H12BrN3O and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(1-Methyl-1H-imidazol-2-yl)-morpholine (Nagarajan, K. et al. Indian J. Chem. Sect. B, 21, 10, 1982, 949–952) (1.02 g, 6.08 mmol) was dissolved in 35 mL of 1,4-dioxane under and N2 atmosphere. The mixture was heated to 60° C. and a solution of 0.34 mL (6.4 mmol) of Br2 in 10 mL of dichloroethane was added slowly. The mixture was heated for 1 h, then cooled. The mixture was concentrated and the residue was partitioned between 6.5 mL of 1 N NaOH and 25 mL of EtOAc. The NaOH solution was extracted twice more with EtOAc, and the extracts were washed with NaHCO3 and brine, dried with Na2SO4, filtered, concentrated, and chromatographed (0–4% MeOH (0.5% NH4OH) in CH2Cl2) to provide 464 mg of 4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine.